Cas no 1997431-63-6 (L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]-)

• Product Name: L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]-
• CAS No: 1997431-63-6
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 5276611
• Update Time: 2025-05-23

L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]-

• Inchi： 1S/C19H22N2O4/c1-21(2)16-10-8-14(9-11-16)12-17(18(22)23)20-19(24)25-13-15-6-4-3-5-7-15/h3-11,17H,12-13H2,1-2H3,(H,20,24)(H,22,23)/t17-/m0/s1
• InChI Key： XBVDIOXEBBMSHP-KRWDZBQOSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(N(C)C)C=C1)NC(OCC1=CC=CC=C1)=O

Additional information on L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]-

Comprehensive Overview of L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]- (CAS No. 1997431-63-6)

L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]- (CAS No. 1997431-63-6) is a specialized derivative of the essential amino acid L-phenylalanine. This compound has garnered significant attention in the fields of pharmaceutical research, peptide synthesis, and biochemical applications. Its unique structural modifications, including the dimethylamino and (phenylmethoxy)carbonyl groups, make it a valuable building block for designing novel bioactive molecules. Researchers are particularly interested in its potential role in drug discovery and enzyme inhibition studies.

The growing demand for custom amino acid derivatives like L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]- reflects the expanding applications in targeted therapy and precision medicine. With the rise of AI-driven drug design and computational chemistry, this compound is often explored for its molecular docking potential and structure-activity relationships. Its CAS No. 1997431-63-6 is frequently searched in academic databases and chemical catalogs, highlighting its relevance in modern biotechnology and medicinal chemistry.

One of the key advantages of L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]- is its versatility in peptide modification. The dimethylamino group enhances solubility and bioavailability, while the (phenylmethoxy)carbonyl moiety serves as a protective group in solid-phase peptide synthesis (SPPS). These features align with current trends in peptide-based therapeutics, a rapidly growing sector driven by advancements in biologics and personalized medicine.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]-. Questions like "How to optimize the yield of CAS No. 1997431-63-6?" or "What are the latest catalytic techniques for amino acid derivatives?" are commonly searched, reflecting the industry's focus on process efficiency and environmental impact.

Another area of interest is the compound's potential in neurological research. Given the structural similarity to L-phenylalanine, a precursor to neurotransmitters like dopamine and norepinephrine, derivatives such as L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]- are being studied for their blood-brain barrier permeability and receptor modulation properties. This aligns with the increasing public and scientific focus on mental health and neurodegenerative diseases.

From a commercial perspective, CAS No. 1997431-63-6 is listed in several chemical supplier databases, often under categories like "rare amino acid derivatives" or "pharmaceutical intermediates." Its pricing and availability are influenced by factors such as raw material sourcing and regulatory compliance, topics frequently discussed in industry forums and market reports.

In summary, L-Phenylalanine, 4-(dimethylamino)-N-[(phenylmethoxy)carbonyl]- (CAS No. 1997431-63-6) represents a cutting-edge tool in chemical biology and therapeutic development. Its multifaceted applications, from peptide engineering to neurological studies, make it a subject of ongoing research and innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of bioactive molecules and drug candidates.